Cas no 325850-87-1 (2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate)

• Product Name: 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate
• CAS No: 325850-87-1
• MF: C₁₈H₁₅NO₄S₂
• MW: 373.446002244949
• CID: 5916756
• PubChem ID: 1539830
• Update Time: 2025-07-20

2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(2-benzothiazolylthio)-, 2-(4-methoxyphenyl)-2-oxoethyl ester
• Oprea1_022939
• SR-01000005228-1
• 2-(4-METHOXYPHENYL)-2-OXOETHYL 2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)ACETATE
• F0223-0020
• AKOS000806162
• 2-(4-methoxyphenyl)-2-oxoethyl 2-benzothiazol-2-ylthioacetate
• Oprea1_589045
• AB00684097-01
• SR-01000005228
• 325850-87-1
• HMS592K07
• [2-(4-methoxyphenyl)-2-oxoethyl] 2-(1,3-benzothiazol-2-ylsulfanyl)acetate
• ChemDiv1_001987
• 2-(4-methoxyphenyl)-2-oxoethyl 2-(benzo[d]thiazol-2-ylthio)acetate
• 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate

• Inchi： 1S/C18H15NO4S2/c1-22-13-8-6-12(7-9-13)15(20)10-23-17(21)11-24-18-19-14-4-2-3-5-16(14)25-18/h2-9H,10-11H2,1H3
• InChI Key： SUENRQXVJFVXKW-UHFFFAOYSA-N
• SMILES： C(OCC(C1=CC=C(OC)C=C1)=O)(=O)CSC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 373.04425031g/mol
• Monoisotopic Mass: 373.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 564.4±58.0 °C(Predicted)
• pka: 0.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate

Introduction to 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate (CAS No. 325850-87-1)

2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate, identified by its Chemical Abstracts Service (CAS) number 325850-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a 4-methoxyphenyl group with an acetoacetate moiety linked to a 1,3-benzothiazol-2-ylsulfanyl substituent. Such structural features make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular architecture of 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate (CAS No. 325850-87-1) is characterized by its ability to interact with biological targets through multiple binding sites. The presence of the 4-methoxyphenyl group suggests potential aromatic stacking interactions and hydrophobic effects, while the 1,3-benzothiazol-2-ylsulfanyl moiety introduces a sulfur-rich scaffold that can engage in hydrogen bonding or metal coordination. These features are particularly relevant in the design of molecules targeting neurological and inflammatory pathways, areas where benzothiazole derivatives have shown considerable promise.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic flexibility. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of sulfur atoms into these structures enhances their pharmacological potential by facilitating interactions with thioredoxin reductase and other sulfur-binding proteins. This has led to the development of several benzothiazole-based drugs that are currently in clinical trials or commercial use.

The 4-methoxyphenyl group in 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate (CAS No. 325850-87-1) further enhances its pharmacological profile by contributing to lipophilicity and metabolic stability. This makes the compound a suitable candidate for oral administration and prolonged circulation within the body. Additionally, the acetoacetate moiety serves as a versatile pharmacophore that can be modified to optimize solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. Computational modeling and experimental screening have been instrumental in identifying key structural features that enhance binding affinity and selectivity. In the case of 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate, computational studies suggest that the combination of the 4-methoxyphenyl group and the 1,3-benzothiazol-2-ylsulfanyl moiety creates a highly favorable binding pocket for several biological targets. These predictions are supported by experimental data from high-throughput screening (HTS) campaigns and X-ray crystallography studies.

The synthesis of 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate (CAS No. 325850-87-1) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted acetoacetates and thioanisole derivatives under controlled conditions. Advances in catalytic methods have enabled more efficient synthesis routes, reducing waste generation and improving scalability for industrial applications.

The pharmacological potential of this compound has been explored in several preclinical studies aimed at identifying novel therapeutic applications. Initial findings suggest that it may exhibit inhibitory activity against enzymes involved in pain signaling and inflammation pathways. The sulfur-rich benzothiazole moiety appears to be particularly important for modulating these pathways by interacting with specific residues on target proteins. Further research is needed to fully elucidate its mechanism of action and potential side effects.

In conclusion, 2-(4-methoxyphenyl)-2-oxoethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate (CAS No. 325850-87-1) represents a promising candidate for drug discovery due to its unique structural features and demonstrated biological activity. Its combination of an aromatic 4-methoxyphenyl group and a sulfur-rich benzothiazole scaffold positions it as a versatile tool for exploring new therapeutic strategies in areas such as neuroscience and immunology. Continued research into its synthesis, pharmacology, and clinical potential will be essential for realizing its full therapeutic value.